Cas no 1936661-91-4 (5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1936661-91-4
• MF: C₄H₄N₂O₄
• MW: 144.085560798645
• CID: 6020753
• PubChem ID: 126987622
• Update Time: 2025-05-26

5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CID 126987622
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(hydroxymethyl)-
• 5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1120386
• 1936661-91-4

• Inchi： 1S/C4H4N2O4/c7-1-2-5-3(4(8)9)6-10-2/h7H,1H2,(H,8,9)
• InChI Key： AHJUSIDSOJSPRT-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 144.01710661g/mol
• Monoisotopic Mass: 144.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.694±0.06 g/cm3(Predicted)
• Boiling Point: 410.7±47.0 °C(Predicted)
• pka: 2.83±0.10(Predicted)

Additional information on 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1936661-91-4): An Emerging Compound in Medicinal Chemistry

5-(Hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1936661-91-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The structure of 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid is characterized by a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of the hydroxymethyl group and the carboxylic acid moiety adds to its chemical versatility and reactivity. These functional groups can participate in various chemical reactions, making the compound a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the biological significance of 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria, including both Gram-positive and Gram-negative strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise in anti-inflammatory applications. Research conducted at the University of California revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the development of new anti-inflammatory drugs for conditions like arthritis and inflammatory bowel disease.

The anticancer potential of 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid has also been explored. A study published in Cancer Research found that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was shown to inhibit the activation of AKT and ERK signaling pathways, which are frequently dysregulated in cancer cells.

From a synthetic perspective, 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid can be synthesized through several routes. One common method involves the reaction of an appropriate nitrile with hydroxylamine followed by cyclization to form the oxadiazole ring. The hydroxymethyl group can be introduced via subsequent alkylation or reduction steps. The synthetic flexibility of this compound allows for the preparation of various derivatives with tailored biological activities.

In terms of pharmacokinetics, preliminary studies suggest that 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid has favorable absorption and distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. However, further research is needed to fully understand its metabolism and excretion pathways.

The safety profile of 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid is currently under investigation. Initial toxicity studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive safety assessments are essential before advancing this compound into clinical trials.

In conclusion, 5-(hydroxymethyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1936661-91-4) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structure and versatile functional groups make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.